4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-(2-morpholin-4-ylphenyl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C20H24N2O3/c1-15(2)25-17-9-7-16(8-10-17)20(23)21-18-5-3-4-6-19(18)22-11-13-24-14-12-22/h3-10,15H,11-14H2,1-2H3,(H,21,23)
• InChI Key: ZYRPDVOALXUTGE-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2N3CCOCC3

Description

4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide, also known as IMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes such as histone deacetylases (HDACs) and heat shock protein 90 (HSP90). This, in turn, leads to the activation of various signaling pathways that induce apoptosis in cancer cells and provide neuroprotection in neurodegenerative diseases.
Biochemical and Physiological Effects:
4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide has also been shown to have neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of amyloid-beta protein.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide in lab experiments is its high potency and selectivity. 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been shown to have a high affinity for its target enzymes, which makes it an ideal candidate for drug development. However, one of the limitations of using 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide. One potential area of research is the development of 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide-based drugs for the treatment of cancer and neurodegenerative diseases. Another potential area of research is the study of the pharmacokinetics and pharmacodynamics of 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide in vivo. Additionally, further research is needed to fully understand the mechanism of action of 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis method of 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide involves the reaction between 4-morpholinylaniline and isopropoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in a solvent such as dichloromethane or chloroform and is typically carried out under reflux conditions. The resulting product is then purified through column chromatography to obtain pure 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide.

Scientific Research Applications

4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of research is cancer treatment, where 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis. 4-isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where it has been shown to have neuroprotective effects.